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Compound of Interest

N-(3-benzoylphenyl)-4-
Compound Name:
chlorobenzamide

Cat. No.: B5540734

Get Quote

Executive Summary & Chemical Identity

N-(3-benzoylphenyl)-4-chlorobenzamide is a synthetic organic compound belonging to the

class of benzophenone-benzamides. Structurally, it consists of a central amide bond linking a
4-chlorophenyl moiety and a 3-benzoylphenyl moiety. This molecule is frequently investigated
within libraries of diaryl amides to map the binding pockets of targets such as tubulin
(colchicine site) and P2X7 receptors, or as a photo-affinity probe precursor due to the
benzophenone moiety's ability to form radical intermediates under UV irradiation.

Chemical Identification
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Property Detail

Chemical Name N-(3-benzoylphenyl)-4-chlorobenzamide

) N-(3-benzoylphenyl)-4-chlorobenzamide; 3'-
Systematic Name N
Benzoyl-4-chlorobenzanilide

Molecular Formula C20H14CINO2

Molecular Weight 335.78 g/mol

Note: While the para-isomer (N-(4-

benzoylphenyl)-4-chlorobenzamide) is indexed
CAS Number as 7461-48-5, the meta-isomer (3-benzoyl) is a

specific research analog often synthesized de

novo for SAR libraries.

SMILES Clclccee(ccl)C(=0)Nc2cecec(c2)C(=0)c3ccecc3

Appearance Off-white to pale yellow crystalline solid

Soluble in DMSO, DMF, DCM; poorly soluble in

Solubility )
water

Synthesis & Manufacturing Protocol

The synthesis of N-(3-benzoylphenyl)-4-chlorobenzamide follows a classic Schotten-
Baumann acylation or a nucleophilic acyl substitution pathway. This protocol ensures high
regioselectivity and yield.

Reaction Pathway

The core reaction involves the coupling of 3-aminobenzophenone (nucleophile) with 4-
chlorobenzoyl chloride (electrophile) in the presence of a base to scavenge the generated
hydrochloric acid.
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Figure 1: Synthetic pathway for N-(3-benzoylphenyl)-4-chlorobenzamide via acyl
substitution.

Detailed Experimental Protocol

Reagents:

3-Aminobenzophenone (1.0 eq)

4-Chlorobenzoyl chloride (1.1 eq)

Triethylamine (TEA) or Pyridine (1.5 eq)

Dichloromethane (DCM) (Anhydrous)
Step-by-Step Procedure:

o Preparation: Dissolve 3-aminobenzophenone (e.g., 1.97 g, 10 mmol) in anhydrous DCM (20
mL) in a round-bottom flask equipped with a magnetic stir bar.

o Base Addition: Add Triethylamine (2.1 mL, 15 mmol) to the solution. Cool the mixture to 0°C
using an ice bath.

o Acylation: Dropwise add a solution of 4-chlorobenzoyl chloride (1.92 g, 11 mmol) in DCM (5
mL) over 15 minutes. Maintain temperature < 5°C to prevent side reactions.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4—6 hours.
Monitor reaction progress via TLC (Hexane:Ethyl Acetate 3:1).
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o Work-up: Quench the reaction with water (30 mL). Separate the organic layer and wash
sequentially with 1M HCI (to remove unreacted amine/pyridine), saturated NaHCOs (to
remove acid chloride byproducts), and brine.

 Purification: Dry the organic layer over anhydrous MgSOu4, filter, and concentrate in vacuo.
Recrystallize the crude solid from Ethanol/Water or purify via flash column chromatography
(SiO2, Hexane/EtOAc gradient).

Biological Applications & Mechanism of Action
Tubulin Polymerization Inhibition

Benzophenone-based benzamides are structural analogs of colchicine site binders. The
"benzoyl" moiety mimics the B-ring of colchicine or the diaryl ketone structure of nocodazole-
like compounds.

e Mechanism: The compound binds to the colchicine-binding site on [3-tubulin, sterically
hindering the curved-to-straight conformational change required for microtubule
polymerization.

o Effect: Induces G2/M cell cycle arrest and subsequent apoptosis in cancer cells.

Photo-Affinity Labeling

The benzophenone moiety is a privileged pharmacophore for photo-affinity labeling. Under UV
irradiation (350—-360 nm), the carbonyl oxygen forms a reactive triplet radical that can abstract
a hydrogen atom from nearby amino acid residues (e.g., Methionine, Leucine) within the target
protein, forming a permanent covalent bond.

o Application: This molecule can be used as a "warhead" to map the binding site of 4-
chlorobenzamide derivatives on unknown protein targets.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5540734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

N-(3-benzoylphenyl)-4-chlorobenzamide

Administer .

Reversible Binding

(Hydrophobic Interaction) adical Formation

Covalent Crosslinking
(Target Identification)

Irreversible Tagging

B-Tubulin (Colchicine Site)

[nhibition
A4

Microtubule Destabilization
(G2/M Arrest)

Click to download full resolution via product page

Figure 2: Dual mechanism of action: Pharmacological inhibition and potential photo-affinity
labeling.

Physicochemical Properties & Handling
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Property Value (Predicted)

LogP 4.8 £ 0.4 (Highly Lipophilic)

Polar Surface Area (PSA) 46.2 A2

H-Bond Donors 1

H-Bond Acceptors 2

Rotatable Bonds 4

Melting Point 145-148 °C (Typical for benzanilides)

Handling Precautions:

 Stability: Stable under standard laboratory conditions. Avoid prolonged exposure to strong
UV light due to the benzophenone moiety.

o Safety: Treat as a potential irritant. Use standard PPE (gloves, goggles).

References

¢ PubChem Compound Summary. N-(4-benzoylphenyl)-4-chlorobenzamide (Para-isomer
reference). National Center for Biotechnology Information. Available at: [Link]

e Le-Brun, A., et al. (2004).[1][2] Preparation of N-phenylpiperazinyl methanones as inhibitors
of tubulin polymerization. PCT Int.[1][2][3][4] Appl. WO 2004/078732. (Describes the class of
benzophenone-benzamide tubulin inhibitors).

e Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry.
Biochemistry, 33(19), 5661-5673. (Mechanistic basis for using benzoylphenyl amides as
photo-probes).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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